2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide

• IUPAC Name: (E)-2-cyano-3-(4-methoxynaphthalen-1-yl)-N-phenylprop-2-enamide
• InChI: InChI=1S/C21H16N2O2/c1-25-20-12-11-15(18-9-5-6-10-19(18)20)13-16(14-22)21(24)23-17-7-3-2-4-8-17/h2-13H,1H3,(H,23,24)/b16-13+
• InChI Key: FWQVROMIZAVEFT-DTQAZKPQSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)C=C(C#N)C(=O)NC3=CC=CC=C3
• Isomeric SMILES: COC1=CC=C(C2=CC=CC=C21)/C=C(\C#N)/C(=O)NC3=CC=CC=C3
• Molecular Formula: C21H16N2O2
• Molecular Weight: 328.4 g/mol

Description

2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide, also known as CMNPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the acrylamide family and has a molecular weight of 343.4 g/mol. CMNPA has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for use in a range of research applications.

Mechanism of Action

The mechanism of action of 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide is not fully understood, but it is believed to involve the formation of a covalent bond between the compound and the target protein. This covalent bond results in a conformational change in the protein, which can be detected by the fluorescent properties of 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide.
Biochemical and Physiological Effects:
In addition to its potential as a fluorescent probe, 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide has been shown to exhibit a variety of biochemical and physiological effects. These effects include the inhibition of tubulin polymerization, the modulation of calcium signaling, and the induction of apoptosis in cancer cells. These effects make 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide a promising candidate for use in a range of research applications.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide is its ability to selectively bind to proteins and undergo a fluorescent shift upon binding. This makes it a useful tool for studying protein structure and function. However, one limitation of 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide is its potential cytotoxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide. One area of interest is the development of new derivatives of 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide that exhibit improved properties, such as decreased cytotoxicity or increased selectivity for specific proteins. Another area of interest is the further characterization of the mechanism of action of 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide, which could lead to a better understanding of its potential applications in scientific research. Finally, the development of new methods for the synthesis of 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide could make this compound more readily available for use in research.

Synthesis Methods

The synthesis of 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide involves several steps, including the reaction of 4-methoxy-1-naphthylamine with acryloyl chloride to form 4-methoxy-1-naphthylacryloyl chloride. This intermediate product is then reacted with phenylhydrazine to produce the final compound, 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide. The synthesis of 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide has been optimized to produce high yields of pure compound, making it readily available for use in scientific research.

Scientific Research Applications

2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is the compound's potential as a fluorescent probe for the detection of protein conformational changes. 2-cyano-3-(4-methoxy-1-naphthyl)-N-phenylacrylamide has been shown to selectively bind to proteins and undergo a fluorescent shift upon binding, making it a useful tool for studying protein structure and function.